Cas no 474706-34-8 (3-4-(Methylthio)phenyl-1H-pyrazole)

• Product Name: 3-4-(Methylthio)phenyl-1H-pyrazole
• CAS No: 474706-34-8
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• MDL: MFCD11558234
• CID: 4714556
• PubChem ID: 22031022
• Update Time: 2025-05-21

3-4-(Methylthio)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-[4-(methylthio)phenyl]-1H-pyrazole
• 3-[4-(methylsulfanyl)phenyl]-1H-pyrazole
• 3-(4-(Methylthio)phenyl)-1H-pyrazole
• STL352055
• BBL031983
• 1H-pyrazole, 3-[4-(methylthio)phenyl]-
• 3-4-(Methylthio)phenyl-1H-pyrazole

• MDL： MFCD11558234
• Inchi： 1S/C10H10N2S/c1-13-9-4-2-8(3-5-9)10-6-7-11-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： ABAXDZCPRLKVEN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Topological Polar Surface Area: 54

3-4-(Methylthio)phenyl-1H-pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-4-(Methylthio)phenyl-1H-pyrazole

Recent Advances in the Study of 3-4-(Methylthio)phenyl-1H-pyrazole (CAS: 474706-34-8)

The compound 3-4-(Methylthio)phenyl-1H-pyrazole (CAS: 474706-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrazole core substituted with a methylthiophenyl group, has shown promising biological activities, particularly in the modulation of key enzymatic pathways and receptor interactions. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-4-(Methylthio)phenyl-1H-pyrazole derivatives as potent inhibitors of cyclooxygenase-2 (COX-2). The researchers employed a multi-step synthetic route to generate a series of analogs, with compound 474706-34-8 exhibiting notable selectivity for COX-2 over COX-1, suggesting its potential as a lead candidate for anti-inflammatory drug development. Molecular docking studies further revealed that the methylthio group plays a critical role in binding to the hydrophobic pocket of the COX-2 active site.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's potential in oncology. A 2024 preprint in BioRxiv reported that 3-4-(Methylthio)phenyl-1H-pyrazole derivatives demonstrate significant antiproliferative effects against various cancer cell lines, including breast and colon cancer. The study identified that these compounds induce apoptosis through the activation of caspase-3 and PARP cleavage, with minimal cytotoxicity toward normal cells. These findings underscore the compound's potential as a scaffold for developing targeted cancer therapies.

Another area of interest is the compound's role in neurodegenerative diseases. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience (2023), investigated the neuroprotective effects of 474706-34-8 in models of Alzheimer's disease. The compound was found to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells, suggesting a dual mechanism of action. These results position 3-4-(Methylthio)phenyl-1H-pyrazole as a promising candidate for further preclinical development in neurodegenerative disorders.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-4-(Methylthio)phenyl-1H-pyrazole. Recent pharmacokinetic studies, as detailed in a 2024 issue of Drug Metabolism and Disposition, indicate that the compound exhibits moderate bioavailability and rapid metabolism in vivo. Researchers are now exploring prodrug strategies and formulation technologies to enhance its stability and therapeutic efficacy. These efforts are critical for translating the compound's promising in vitro results into clinical applications.

In conclusion, 3-4-(Methylthio)phenyl-1H-pyrazole (CAS: 474706-34-8) represents a versatile scaffold with broad therapeutic potential across multiple disease areas. Ongoing research continues to uncover its mechanistic insights and optimize its drug-like properties, paving the way for its future development as a novel therapeutic agent. The compound's unique structural features and biological activities make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.